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Compound of Interest

1-(6-Bromonaphthalen-2-
Compound Name:
yl)ethanone

Cat. No.: B074744

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-(6-
Bromonaphthalen-2-yl)ethanone, including its chemical and physical properties, synthesis,
safety and handling information, and potential applications. This document is intended to serve
as a valuable resource for professionals in the fields of chemical research and drug
development.

Introduction

1-(6-Bromonaphthalen-2-yl)ethanone, also known as 2-acetyl-6-bromonaphthalene, is a
substituted naphthalene derivative. Its chemical structure features a naphthalene core
functionalized with a bromine atom and an acetyl group. This arrangement of functional groups
makes it a potentially valuable intermediate in organic synthesis, particularly for the
construction of more complex molecules in medicinal chemistry and materials science. The
presence of the bromine atom provides a reactive handle for cross-coupling reactions, while
the ketone can be manipulated through various classical transformations.

Chemical and Physical Properties

The fundamental chemical and physical properties of 1-(6-Bromonaphthalen-2-yl)ethanone
are summarized in the tables below. This data has been compiled from various chemical
suppliers and databases.
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Table 1: General and Chemical Properties

Property Value Reference

CAS Number 1590-25-6 [1]

Molecular Formula C12HoBro [1]

Molecular Weight 249.10 g/mol [1]
1-(6-bromonaphthalen-2-

IUPAC Name [2]
yl)ethanone

2-Acetyl-6-bromonaphthalene,
Synonyms 1-(6-bromo-2- [2]
naphthyl)ethanone

InChl=1S/C12H9BrO/c1-
InChl 8(14)9-2-3-11-7-12(13)5-4- 2]
10(11)6-9/h2-7H,1H3

CC(=0)C1=CC2=C(C=C1)C=
SMILES [1]
C(C=C2)Br

Table 2: Physical and Computed Properties
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Property Value Reference
Physical Form Solid
Appearance Brown [3]
Melting Point 77-81°C [3]
Topological Polar Surface Area
(TPSA) 17.07 A2 [1]
logP 3.8049 [1]
Hydrogen Bond Donors 0 [1]
Hydrogen Bond Acceptors 1 [1]
Rotatable Bonds 1 [1]
Synthesis

The primary method for the synthesis of 1-(6-Bromonaphthalen-2-yl)ethanone is the Friedel-
Crafts acylation of 2-bromonaphthalene.[4] This reaction involves the electrophilic aromatic
substitution of an acyl group onto the naphthalene ring system.

General Reaction Scheme

The acetylation of 2-bromonaphthalene with an acetylating agent, such as acetyl chloride or
acetic anhydride, in the presence of a Lewis acid catalyst (e.g., aluminum chloride, AlCIs),
yields a mixture of acetylated bromonaphthalene isomers.[4] The desired product, 2-acetyl-6-
bromonaphthalene, is one of these isomers.[4] The ratio of the resulting isomers is dependent
on the reaction conditions, including the solvent used.[4] For instance, the use of nitrobenzene
as a solvent favors the formation of 2-acetyl-6-bromonaphthalene over 1-acetyl-7-
bromonaphthalene.[4]
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Reactants Reaction Conditions

2-Bromonaphthalene Acetylating Agent Lewis Acid Catalyst (e.g., AICI3) Solvent (e.g., Nitrobenzene)

Y

Reaction Mixture

riedel-Crafts Acylation

Purification
(e.g., Chromatography)

Isolated Product Byproducts

Products ¢
\/

1-(6-Bromonaphthalen-2-yl)ethanone Other Isomers

Click to download full resolution via product page

Synthesis workflow for 1-(6-Bromonaphthalen-2-yl)ethanone.

Experimental Protocol (General)

The following is a generalized protocol for the Friedel-Crafts acylation of 2-bromonaphthalene.
Specific quantities and reaction conditions may need to be optimized.

o Reaction Setup: In a reaction vessel equipped with a stirrer and under an inert atmosphere,
the chosen solvent (e.g., nitrobenzene) and the Lewis acid catalyst (e.g., aluminum chloride)
are combined and cooled.
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» Addition of Reactants: 2-bromonaphthalene is dissolved in the solvent and added to the
reaction mixture. The acetylating agent (e.g., acetyl chloride) is then added dropwise while
maintaining a low temperature.

o Reaction: The reaction mixture is stirred at a controlled temperature for a specified period to
allow for the acylation to proceed.

o Workup: The reaction is quenched by carefully adding it to a mixture of ice and hydrochloric
acid. The organic layer is then separated, washed with water and brine, and dried over an
anhydrous salt (e.g., sodium sulfate).

 Purification: The solvent is removed under reduced pressure, and the resulting crude
product, which is a mixture of isomers, is purified by a suitable method such as column
chromatography to isolate the desired 1-(6-Bromonaphthalen-2-yl)ethanone.

Reaction Mechanism

The Friedel-Crafts acylation proceeds through the formation of a resonance-stabilized acylium
ion, which acts as the electrophile.

Acyl Halide (R-CO-CI)

———% Acylium lon ([R-C=0]+)

Lewis Acid (AICI3)

Electrophilic Attack = Sigma Complex (Arenium lon) —» Aryl Ketone

Arene (2-Bromonaphthalene)

Click to download full resolution via product page

General mechanism of Friedel-Crafts acylation.

Spectroscopic Data

Detailed experimental spectroscopic data such as *H NMR, 3C NMR, and mass spectrometry
for 1-(6-Bromonaphthalen-2-yl)ethanone are not widely available in the public domain. Some
suppliers explicitly state that they do not collect analytical data for this specific compound.[5]
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Researchers are advised to perform their own analytical characterization upon synthesis or
purchase.

Safety and Handling

1-(6-Bromonaphthalen-2-yl)ethanone is associated with several hazards and should be
handled with appropriate safety precautions.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation
Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Data sourced from various suppliers.

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses with side-shields or goggles.

» Skin Protection: Protective gloves and lab coat.

o Respiratory Protection: Use in a well-ventilated area or with a fume hood.

Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing
agents.[3] Keep the container tightly sealed.

Applications

While specific applications of 1-(6-Bromonaphthalen-2-yl)ethanone in signaling pathways or
as an active pharmaceutical ingredient are not extensively documented in publicly available
literature, its structure suggests its primary role as a versatile chemical intermediate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b074744?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/friedel-crafts-acylation.shtm
https://www.benchchem.com/product/b074744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Scaffold for Drug Discovery: The bromonaphthalene core is a feature in various biologically
active molecules. The bromine atom can be utilized for carbon-carbon and carbon-
heteroatom bond formation through reactions like Suzuki, Heck, and Buchwald-Hartwig
couplings, allowing for the synthesis of diverse libraries of compounds for screening.

e Precursor for Complex Molecules: The acetyl group can be a starting point for further
chemical modifications, such as reduction to an alcohol, oxidation to a carboxylic acid, or
conversion to other functional groups, enabling the synthesis of more complex target
molecules.

e Materials Science: Naphthalene derivatives are known for their use in the development of
organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic field-
effect transistors (OFETSs). The specific properties of this compound in such applications
would require further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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